Cas no 33931-54-3 (Ethanol, 1-butoxy-, acetate)

• Product Name: Ethanol, 1-butoxy-, acetate
• CAS No: 33931-54-3
• MF: C₈H₁₈O₄
• MW: 178.226123332977
• CID: 1460549
• PubChem ID: 71361073
• Update Time: 2025-04-20

Ethanol, 1-butoxy-, acetate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 1-butoxy-, acetate
• acetic acid,1-butoxyethanol
• Acetic acid--1-butoxyethan-1-ol (1/1)
• 33931-54-3
• DTXSID10784829
• SCHEMBL4733805

• Inchi： 1S/C6H14O2.C2H4O2/c1-3-4-5-8-6(2)7;1-2(3)4/h6-7H,3-5H2,1-2H3;1H3,(H,3,4)
• InChI Key： SGEPKUXKEHHMJX-UHFFFAOYSA-N
• SMILES： O(C(C)O)CCCC.OC(C)=O

Computed Properties

• Exact Mass: 178.12054
• Monoisotopic Mass: 178.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76